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Compound of Interest

Compound Name:
Benzamide,2,2'-dithiobis[N-

methyl-

Cat. No.: B8103082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Properties
2,2'-Dithiobis(N-methylbenzamide) is a chemical compound with significant applications in

various industrial and research settings. It is recognized for its role as a cross-linking agent and

as an intermediate in the synthesis of pharmaceutical compounds.[1][2]

Physicochemical Data
A summary of the key quantitative data for 2,2'-Dithiobis(N-methylbenzamide) is presented

below.

Property Value References

Molecular Formula C₁₆H₁₆N₂O₂S₂ [3][4]

Molecular Weight 332.44 g/mol [3][4][5][6]

CAS Number 2527-58-4 [3][4][7][5]

Melting Point 216.50 °C [5]

Boiling Point 545.90 °C [5]
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Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2,2'-Dithiobis(N-

methylbenzamide) are not extensively available in the public domain, it is known to be a

synthetic compound.[8] It serves as a labeled intermediate in the synthesis of analogues of

Axitinib, a tyrosine kinase inhibitor used in cancer therapy.[1][3] The synthesis would likely

involve the formation of a disulfide bond between two N-methyl-2-mercaptobenzamide

molecules.

A generalized workflow for a potential synthesis is outlined below.
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Caption: Generalized synthetic workflow for 2,2'-Dithiobis(N-methylbenzamide).

Applications and Mechanism of Action
2,2'-Dithiobis(N-methylbenzamide) has diverse applications, primarily stemming from its

chemical structure.
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Industrial Applications
In the rubber industry, it functions as a cross-linking agent during the vulcanization process.[2]

The dithio group facilitates the formation of robust cross-links within rubber molecules, which

significantly enhances the physical properties of the rubber, such as tensile strength and

elasticity.[2] This makes it a valuable additive in the manufacturing of durable rubber products

like tires and conveyor belts.[2]

Biological and Pharmaceutical Relevance
The compound is identified as a microbiocide, preservative, and anti-fungal agent.[5][9] Its

mode of action involves inhibiting the growth of bacteria by reacting with their cell membranes.

[5][9]

Furthermore, its role as an intermediate in the synthesis of Axitinib analogues highlights its

importance in drug discovery and development.[1][3]

The logical relationship of its primary functions is illustrated below.
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Caption: Key application areas of 2,2'-Dithiobis(N-methylbenzamide).

Safety and Handling
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2,2'-Dithiobis(N-methylbenzamide) is associated with certain hazards. It may cause an allergic

skin reaction and is very toxic to aquatic life with long-lasting effects.[10][11]

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[11]

Wear protective gloves, clothing, and eye/face protection.[11]

Avoid release to the environment.[11]

In case of skin contact, wash with plenty of water.[11]

If skin irritation or rash occurs, seek medical attention.[11]

The safety protocol workflow is outlined in the diagram below.

Safe Handling Protocol
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Caption: Safety and emergency procedures for handling 2,2'-Dithiobis(N-methylbenzamide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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